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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethylphenyl isocyanate
(CAS Number 54132-75-1), a versatile reagent in organic synthesis and material science. This
document outlines its chemical and physical properties, spectroscopic data, synthesis
protocols, key applications, and safety information.

Chemical and Physical Properties

3,5-Dimethylphenyl isocyanate is a colorless to pale yellow liquid.[1][2] It is @ member of the
isocyanate family, characterized by the reactive -N=C=0 functional group. This functional group
makes it a valuable synthon for the introduction of a 3,5-dimethylphenylcarbamoyl moiety,
which is particularly useful in the development of chiral stationary phases for chromatography.

[3]14]

Table 1: Physical and Chemical Properties of 3,5-Dimethylphenyl Isocyanate
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Property Value Reference
CAS Number 54132-75-1 [5][6][71[8]
Molecular Formula C9HIONO (1116171
Molecular Weight 147.17 g/mol [516]1[7]
Clear colorless to pale yellow
Appearance . [1][2]
liquid
Density 1.045 g/mL at 25 °C [3][5]

Refractive Index (n20/D)

1.528

[3](5]

Vapor Pressure

0.2 psiat 20 °C

[4]1[5]

Flash Point

84 °C (183.2 °F) - closed cup

[4]115]

Storage Temperature

2-8°C

[4]115]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3,5-

Dimethylphenyl isocyanate. The key spectral features are summarized below.

Table 2: Spectroscopic Data for 3,5-Dimethylphenyl Isocyanate

Spectroscopic Technique

Key Features

Reference

Infrared (IR) Spectroscopy

A strong, characteristic
absorption band for the
isocyanate (-N=C=0O) group is
typically observed around
2250-2275 cm~*. Aromatic C-H
stretching and bending

vibrations are also present.

[6]

Mass Spectrometry (MS)

The NIST WebBook provides
the mass spectrum (electron

ionization) for this compound.

[6]
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Synthesis of 3,5-Dimethylphenyl Isocyanate

A common method for the synthesis of aryl isocyanates is the reaction of the corresponding
aniline with phosgene or a phosgene equivalent, such as triphosgene.

Experimental Protocol: Synthesis from 3,5-
Dimethylaniline

This protocol is based on a general procedure for the synthesis of isocyanates using
triphosgene.[9]

Materials:

e 3,5-Dimethylaniline

Triphosgene

Dichloromethane (DCM), anhydrous

Triethylamine (Et3N), anhydrous

Nitrogen or Argon atmosphere

Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Procedure:

In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer,
and a nitrogen inlet, dissolve triphosgene (1.1 equivalents) in anhydrous DCM.

o Cool the solution to -35 °C using an appropriate cooling bath (e.g., acetonitrile/dry ice).

e Slowly add a solution of 3,5-dimethylaniline (1.0 equivalent) in anhydrous DCM to the cooled
triphosgene solution via the dropping funnel over 30 minutes.

 After the addition is complete, continue stirring the reaction mixture at -35 °C for an
additional 30 minutes.
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Slowly add anhydrous triethylamine (3.0 equivalents) dropwise to the reaction mixture.
Allow the reaction mixture to slowly warm to room temperature and stir for 2 hours.
The reaction mixture can be filtered to remove the triethylammonium chloride salt.
The solvent is removed under reduced pressure.

The crude 3,5-Dimethylphenyl isocyanate can be purified by distillation under reduced
pressure to yield a colorless liquid.[9]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1332087?utm_src=pdf-body
https://www.rsc.org/suppdata/c5/ob/c5ob01121c/c5ob01121c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

G,S-Dimethylaniline)

T~

G’riphosgene (Phosgene SourceD

Reaction Conditions

(Dichloromethane (DCM)) 1 3,5-Dimethylphenyl isocyanate

(Triethylamine (EtBND )
(—35 °C to Room Temp)

Reactants

3,5-Dimethylphenyl
isocyanate | Reacts with

R-OH |
(e.g., on a support)

Click to download full resolution via product page

3,5-Dimethylphenyl

Carbamate Derivative

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1332087?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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